Cas no 2680673-49-6 (benzyl N-3-(1,2,2,2-tetrafluoroethyl)phenylcarbamate)

• Product Name: benzyl N-3-(1,2,2,2-tetrafluoroethyl)phenylcarbamate
• CAS No: 2680673-49-6
• MF: C₁₆H₁₃F₄NO₂
• MW: 327.273538351059
• CID: 5621057
• PubChem ID: 165927983
• Update Time: 2025-10-30

benzyl N-3-(1,2,2,2-tetrafluoroethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[3-(1,2,2,2-tetrafluoroethyl)phenyl]carbamate
• 2680673-49-6
• EN300-28294984
• benzyl N-3-(1,2,2,2-tetrafluoroethyl)phenylcarbamate

• Inchi： 1S/C16H13F4NO2/c17-14(16(18,19)20)12-7-4-8-13(9-12)21-15(22)23-10-11-5-2-1-3-6-11/h1-9,14H,10H2,(H,21,22)
• InChI Key： JPCRGSRCPQHRNY-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)C1C=CC=C(C=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 327.08824131g/mol
• Monoisotopic Mass: 327.08824131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-3-(1,2,2,2-tetrafluoroethyl)phenylcarbamate

Research Brief on Benzyl N-3-(1,2,2,2-tetrafluoroethyl)phenylcarbamate (CAS: 2680673-49-6): Recent Advances and Applications

Benzyl N-3-(1,2,2,2-tetrafluoroethyl)phenylcarbamate (CAS: 2680673-49-6) is a fluorinated carbamate derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique tetrafluoroethyl moiety, exhibits promising pharmacological properties, particularly in the development of novel enzyme inhibitors and bioactive molecules. Recent studies have focused on its synthesis, structural optimization, and potential therapeutic applications, making it a subject of intense research interest.

The synthesis of benzyl N-3-(1,2,2,2-tetrafluoroethyl)phenylcarbamate involves a multi-step process, including the introduction of the tetrafluoroethyl group via nucleophilic substitution or radical reactions. Advanced techniques such as palladium-catalyzed cross-coupling and microwave-assisted synthesis have been employed to improve yield and purity. The compound's structural features, including the electron-withdrawing effects of the fluorine atoms, contribute to its stability and reactivity, which are critical for its biological activity.

Recent pharmacological studies have highlighted the compound's potential as a selective inhibitor of certain enzymes, such as serine hydrolases and proteases, which are implicated in various disease pathways. In vitro assays have demonstrated its ability to modulate enzyme activity at nanomolar concentrations, suggesting its utility in targeted therapy. Additionally, its fluorinated structure enhances its pharmacokinetic properties, including improved membrane permeability and metabolic stability, which are advantageous for drug development.

Ongoing research is exploring the broader applications of benzyl N-3-(1,2,2,2-tetrafluoroethyl)phenylcarbamate, including its role in the design of prodrugs and its potential as a scaffold for combinatorial chemistry. Collaborative efforts between academic and industrial researchers are expected to accelerate its translation into clinical candidates. This brief summarizes the latest findings and underscores the compound's significance in advancing chemical biology and drug discovery.